Cas no 10601-63-5 (N-(propan-2-yl)propanamide)

• Product Name: N-(propan-2-yl)propanamide
• CAS No: 10601-63-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 229727
• PubChem ID: 347475
• Update Time: 2025-11-02

N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(1-methylethyl)-
• N-propan-2-ylpropanamide
• 5-(Methylsulfanyl)-1,2,4-triazaspiro[5.5]undeca-2,4-dien-3-amine
• AC1L87EF
• N-(isopropyl)propionamide
• N-isopropyl propanamide
• N-isopropylpropionamide
• N-iso-propylpropionamide
• NSC406179
• Propanamide, N-isopropyl
• N-(propan-2-yl)propanamide
• NSC-406179
• KYKDOARTYFGHPC-UHFFFAOYSA-N
• Propanamide, N-(1-methylethyl)-
• AKOS003863184
• 10601-63-5
• DTXSID70324265
• isopropylpropionamid
• F8883-7052
• SCHEMBL18612691
• SCHEMBL155431

• Inchi： 1S/C6H13NO/c1-4-6(8)7-5(2)3/h5H,4H2,1-3H3,(H,7,8)
• InChI Key： KYKDOARTYFGHPC-UHFFFAOYSA-N
• SMILES： O=C(CC)NC(C)C

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(propan-2-yl)propanamide

Comprehensive Guide to N-(propan-2-yl)propanamide (CAS No. 10601-63-5): Properties, Applications, and Market Insights

N-(propan-2-yl)propanamide, with the CAS number 10601-63-5, is a versatile chemical compound widely used in various industrial and research applications. This amide derivative, also known as isopropylpropionamide, has garnered significant attention due to its unique chemical properties and broad utility. In this article, we delve into the molecular structure, physical and chemical characteristics, applications, and current market trends of this compound, providing a thorough understanding for researchers, manufacturers, and industry professionals.

The molecular formula of N-(propan-2-yl)propanamide is C6H13NO, and it features a secondary amide group attached to an isopropyl moiety. This structural configuration imparts specific solubility and reactivity traits, making it valuable in organic synthesis and specialty chemical formulations. The compound typically appears as a colorless to pale yellow liquid with a mild odor, and it exhibits moderate solubility in water and excellent solubility in organic solvents like ethanol and acetone.

One of the primary applications of N-(propan-2-yl)propanamide is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its role in drug development has become increasingly relevant as researchers explore novel therapeutic agents. Additionally, this compound finds use in agrochemical formulations, contributing to the development of crop protection products that align with modern sustainable agriculture practices—a hot topic in today's environmentally conscious market.

Recent advancements in green chemistry have highlighted the potential of N-(propan-2-yl)propanamide as a building block for eco-friendly materials. With growing consumer demand for sustainable products, manufacturers are investigating its incorporation into biodegradable polymers and non-toxic coatings. This aligns perfectly with current trends in circular economy initiatives and reduced environmental footprint—subjects that frequently appear in search queries related to chemical innovation.

The global market for N-(propan-2-yl)propanamide has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Industry analysts project continued expansion as applications diversify into emerging fields like energy storage materials and specialty adhesives. Quality standards and regulatory compliance remain crucial considerations for suppliers, with many customers searching for information about purity grades, storage conditions, and handling guidelines for this compound.

From a technical perspective, researchers often search for detailed information about the spectroscopic properties of 10601-63-5, including its NMR and IR spectra characteristics. The compound's stability under various temperature and pH conditions is another frequent topic of inquiry, particularly for formulation scientists working on product development. These practical considerations make comprehensive technical data about N-(propan-2-yl)propanamide highly valuable to professionals in the field.

Innovative applications continue to emerge for this versatile compound. Recent studies have explored its potential in advanced material science, particularly in the development of smart coatings and functional polymers. The compound's molecular structure allows for interesting modifications that can tailor properties for specific applications—a subject of growing interest in materials science forums and academic research circles.

Safety considerations for handling N-(propan-2-yl)propanamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. This practical information addresses common search queries from laboratory technicians and industrial workers who need quick access to safety guidelines.

The synthesis routes for 10601-63-5 typically involve the reaction of propionyl chloride with isopropylamine, followed by purification steps to achieve the desired purity level. Process optimization for industrial-scale production remains an active area of research, with many chemical engineers searching for information about yield improvement and waste reduction techniques in the manufacturing of this amide compound.

As analytical techniques advance, quality control methods for N-(propan-2-yl)propanamide have become more sophisticated. Modern chromatography and spectrometry methods allow for precise characterization and purity assessment, meeting the stringent requirements of pharmaceutical and specialty chemical applications. These technical aspects represent common search topics among quality assurance professionals in the chemical industry.

Looking ahead, the future of N-(propan-2-yl)propanamide appears promising as new applications continue to emerge. The compound's versatility and relatively straightforward synthesis make it attractive for various industries. Ongoing research into its derivatives and modified forms may unlock additional functionalities, potentially opening doors to novel applications in fields ranging from materials science to biotechnology.

For researchers and industry professionals seeking detailed technical specifications or commercial sources of 10601-63-5, numerous reputable chemical suppliers offer this compound in various quantities and purity grades. The growing body of scientific literature on this amide derivative provides valuable insights for those exploring its potential in innovative applications, making it a compound worth watching in the evolving landscape of specialty chemicals.